Cas no 2692623-63-3 (Myristoleyl Myristoleate)

• Product Name: Myristoleyl Myristoleate
• CAS No: 2692623-63-3
• MF: C₂₈H₅₂O₂
• MW: 420.71
• CID: 5146166
• Update Time: 2025-06-26

Myristoleyl Myristoleate Chemical and Physical Properties

Names and Identifiers

• 9-Tetradecenoic acid, (9Z)-9-tetradecen-1-yl ester, (9Z)-
• Myristoleyl Myristoleate

• Inchi： 1S/C28H52O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-30-28(29)26-24-22-20-18-16-14-12-10-8-6-4-2/h9-12H,3-8,13-27H2,1-2H3/b11-9-,12-10-
• InChI Key： DLWIEMYWILBAKT-HWAYABPNSA-N
• SMILES： C(=O)(CCCCCCC/C=C\CCCC)OCCCCCCCC/C=C\CCCC

Additional information on Myristoleyl Myristoleate

Introduction to Myristoleyl Myristoleate (CAS No: 2692623-63-3)

Myristoleyl Myristoleate, with the chemical identifier CAS No 2692623-63-3, is a compound of significant interest in the field of biochemical research and pharmaceutical development. This sesquiterpenic acid derivative has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular structure, characterized by a myristoleyl group linked to another myristoleate moiety, suggests possible roles in lipid metabolism, signal transduction, and cellular function modulation.

The synthesis and characterization of Myristoleyl Myristoleate have been subjects of extensive study in recent years. Researchers have been particularly intrigued by its potential applications in drug delivery systems and as a precursor for more complex bioactive molecules. The compound's stability under various physiological conditions makes it a promising candidate for industrial and medical applications.

In the realm of pharmacology, Myristoleyl Myristoleate has been explored for its interactions with biological targets. Preliminary studies indicate that it may influence the activity of certain enzymes and receptors, which could have therapeutic implications in areas such as inflammation, neurodegeneration, and metabolic disorders. The compound's ability to cross cell membranes efficiently further enhances its appeal as a pharmacological agent.

Recent advancements in analytical chemistry have enabled more precise determination of the physicochemical properties of Myristoleyl Myristoleate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These findings are crucial for understanding its behavior in biological systems and for designing derivatives with enhanced efficacy.

The role of Myristoleyl Myristoleate in lipid-based drug formulations has also been a focal point of research. Its incorporation into liposomes and micelles has shown promise in improving drug solubility and targeting specificity. Such formulations could revolutionize the delivery of poorly soluble drugs, making them more effective and patient-friendly.

Moreover, the compound's potential as an intermediate in the synthesis of more complex molecules has not gone unnoticed. Chemists have been experimenting with various functionalization strategies to create novel bioactive compounds derived from Myristoleyl Myristoleate. These derivatives could exhibit improved pharmacokinetic profiles and reduced side effects compared to their parent compound.

The regulatory landscape for Myristoleyl Myristoleate is also evolving. As more data becomes available on its safety and efficacy, regulatory bodies are likely to provide clearer guidelines for its use in pharmaceuticals. This will be instrumental in facilitating clinical trials and commercialization efforts.

In conclusion, Myristoleyl Myristoleate (CAS No: 2692623-63-3) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical properties, coupled with promising preliminary findings, position it as a compound worth further exploration. As scientific understanding advances, it is anticipated that new applications for this molecule will emerge, contributing significantly to the advancement of therapeutic strategies.